Cas no 97350-00-0 (3-(aminomethyl)adamantane-1-carboxylic Acid)

• Product Name: 3-(aminomethyl)adamantane-1-carboxylic Acid
• CAS No: 97350-00-0
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD16621740
• CID: 3165582
• PubChem ID: 2835355
• Update Time: 2025-04-21

3-(aminomethyl)adamantane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-1-adamantanecarboxylic acid hydrochloride (1:1)
• ALBB-014375
• 97350-00-0
• AKOS001491166
• HMS1618K13
• CS-0335818
• 3-(aminomethyl)adamantane-1-carboxylic acid
• 3-(aminomethyl)adamantane-1-carboxylic acid hydrochloride
• 3-(aminomethyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• STK683482
• tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, 3-(aminomethyl)-, hydrochloride
• CBDivE_014289
• AKOS016053144
• SCHEMBL5811941
• 3-(aminomethyl)adamantane-1-carboxylic Acid

• MDL： MFCD16621740
• Inchi： 1S/C12H19NO2/c13-7-11-2-8-1-9(3-11)5-12(4-8,6-11)10(14)15/h8-9H,1-7,13H2,(H,14,15)
• InChI Key： RLRLGCOWSAGSMP-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)CC(CN)(C3)C2)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives